molecular formula C9H14Cl2N2 B1341811 2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride CAS No. 5177-43-5

2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride

Cat. No. B1341811
CAS RN: 5177-43-5
M. Wt: 221.12 g/mol
InChI Key: QBRATFCJCUYIDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is a chemical compound with the linear formula C9H12N2 . It is also known by its IUPAC name "2,3,4,5-tetrahydro-1H-1,4-benzodiazepine" .


Synthesis Analysis

The synthesis of benzodiazepines, including “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine”, has been described in various studies . One method involves a continuous flow synthesis of six benzodiazepines from aminobenzophenones . Another approach involves a tandem Michael-type addition–intramolecular aza-Wittig sequence .


Molecular Structure Analysis

The molecular structure of “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” has been analyzed in several studies . The InChI code for this compound is "1S/C9H12N2/c1-2-4-9-8 (3-1)7-10-5-6-11-9/h1-4,10-11H,5-7H2" .


Chemical Reactions Analysis

The chemical reactions involving “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” are complex and can involve various intermediates and reaction conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” have been reported . It has a molecular weight of 148.21 , and its density is 1.0±0.1 g/cm3 . The boiling point is 289.7±19.0 °C at 760 mmHg .

Safety and Hazards

The safety data sheet (SDS) for “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” indicates that it causes severe skin burns and eye damage .

properties

IUPAC Name

2,3,4,5-tetrahydro-1H-1,4-benzodiazepine;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N2.2ClH/c1-2-4-9-8(3-1)7-10-5-6-11-9;;/h1-4,10-11H,5-7H2;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QBRATFCJCUYIDA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNC2=CC=CC=C2CN1.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60591267
Record name 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepine--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60591267
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

221.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride

CAS RN

5177-43-5
Record name 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepine--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60591267
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.